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Compound of Interest

Compound Name: VU0467485

Cat. No.: B611759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of VU0467485, a potent, selective, and orally bioavailable muscarinic acetylcholine receptor 4

(M4) positive allosteric modulator (PAM)[1][2]. Adherence to these guidelines is critical for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
VU0467485 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[3]. Appropriate personal protective equipment is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment[3]
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PPE Category Item Specification

Eye Protection Safety Goggles With side-shields

Hand Protection Protective Gloves Chemically resistant

Body Protection Impervious Clothing Lab coat or gown

Respiratory Suitable Respirator

Use in well-ventilated areas. If

dust or aerosols may be

generated, a respirator is

required.

Hazard Summary[3]

Hazard Class Statement

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Acute Aquatic Toxicity Category 1 (Very toxic to aquatic life)

Chronic Aquatic Toxicity
Category 1 (Very toxic to aquatic life with long

lasting effects)

Operational and Disposal Plans
Strict adherence to the following procedures is necessary for the safe handling and disposal of

VU0467485.

Handling and Storage
Safe handling and storage are crucial to maintain the stability of VU0467485 and prevent

accidental exposure.

Handling Precautions
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Precaution Description

Ventilation
Use only in areas with appropriate exhaust

ventilation.

Contact Avoidance
Avoid contact with eyes, skin, and clothing.

Avoid inhalation of dust and aerosols.

Hygiene
Do not eat, drink, or smoke when using this

product. Wash skin thoroughly after handling.

Storage Conditions

Form Storage Temperature Duration

Powder -20°C

In Solvent -80°C Up to 6 months

In Solvent -20°C Up to 1 month

First Aid Measures
In case of exposure, immediate action is required.

Exposure Response

Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Eye Contact

Remove contact lenses, flush eyes immediately

with large amounts of water. Seek medical

attention.

Skin Contact
Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing.

Inhalation Move to fresh air.
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Disposal Plan
VU0467485 and its containers must be disposed of as hazardous waste.

Disposal Guidelines

Waste Type Disposal Method

Unused Product
Dispose of contents/container to an approved

waste disposal plant.

Contaminated PPE
Dispose of as hazardous waste in accordance

with local regulations.

Spillage
Collect spillage. Avoid release to the

environment.

Experimental Information
VU0467485 acts as a positive allosteric modulator at the M4 muscarinic acetylcholine receptor.

This means it potentiates the activity of the endogenous ligand, acetylcholine (ACh), at this

receptor.

Mechanism of Action Visualization
The following diagram illustrates the signaling pathway involving VU0467485.
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Caption: Mechanism of VU0467485 as an M4 PAM.
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Experimental Protocols
While specific, detailed experimental protocols are proprietary and depend on the research

context, the general approach to characterizing a PAM like VU0467485 involves assessing its

effect on the concentration-response curve of the endogenous agonist.

General Protocol for In Vitro PAM Assay:

Cell Culture: Utilize a cell line stably expressing the human or rat M4 receptor.

Agonist Preparation: Prepare a range of concentrations of acetylcholine (ACh).

PAM Preparation: Prepare a fixed concentration of VU0467485.

Assay:

Plate the cells and allow them to adhere.

Add VU0467485 to the appropriate wells.

Add the various concentrations of ACh.

Include control wells with only ACh and no PAM.

Signal Detection: Measure the cellular response (e.g., calcium flux, IP1 accumulation) using

a suitable detection method.

Data Analysis:

Plot the concentration-response curves for ACh in the presence and absence of

VU0467485.

Determine the EC50 values for ACh under both conditions.

A leftward shift in the ACh EC50 in the presence of VU0467485 indicates positive

allosteric modulation.

Pharmacokinetic Data (Rat Model)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b611759?utm_src=pdf-body
https://www.benchchem.com/product/b611759?utm_src=pdf-body
https://www.benchchem.com/product/b611759?utm_src=pdf-body
https://www.benchchem.com/product/b611759?utm_src=pdf-body
https://www.benchchem.com/product/b611759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Dose (oral) 3 mg/kg

Cmax 1.2 µM

AUC₀-inf 3.8 µM·h

t₁/₂ 4.2 hours

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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